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Compound of Interest

Compound Name: Tetrachlorofluorescein

Cat. No.: B1293599 Get Quote

An In-depth Technical Guide to Tetrachlorofluorescein for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of Tetrachlorofluorescein, a versatile fluorescent dye. The information is tailored

for researchers, scientists, and professionals involved in drug development, with a focus on its

technical specifications and experimental applications.

Chemical Structure and IUPAC Name
Tetrachlorofluorescein is a halogenated derivative of fluorescein. The addition of four chlorine

atoms to the phthalic acid moiety significantly influences its spectral properties and acidity

compared to the parent molecule.

IUPAC Name: 4,5,6,7-tetrachloro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one[1]

Synonyms: 3,4,5,6-Tetrachlorofluorescein, 4,5,6,7-Tetrachlorofluorescein[1]

Chemical Formula: C₂₀H₈Cl₄O₅[1][2][3]

Chemical Structure:

Caption: Chemical structure of Tetrachlorofluorescein.
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Physicochemical and Spectral Properties
The following tables summarize the key physicochemical and spectral properties of

Tetrachlorofluorescein.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Weight 470.09 g/mol [3]

Appearance
Pale yellow to amber to green

powder
[3]

Melting Point 304 °C (decomposes) [3]

Solubility
Soluble in organic solvents

and water.
[2]

Table 2: Spectral Properties

Solvent
Excitation
Max (λex)

Emission
Max (λem)

Quantum
Yield (Φ)

Molar
Extinction
Coefficient
(ε)

Reference

Pyridine 468-470 nm Not specified Not specified Not specified [4]

Generic 521 nm 536 nm Not specified Not specified [5]

PBS 509 nm Not specified 0.65
65,500

M⁻¹cm⁻¹
[6]

Not specified 519 nm 535 nm Not specified Not specified [7]

Carboxy-

derivative
521 nm 542 nm Not specified Not specified [8]

Experimental Protocols
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General Synthesis of Tetrachlorofluorescein
This protocol outlines a general method for the synthesis of tetrachlorofluorescein via the

condensation of tetrachlorophthalic anhydride and resorcinol. This reaction is a variation of the

Friedel-Crafts acylation.[9]

Materials:

Tetrachlorophthalic anhydride

Resorcinol

Zinc chloride (anhydrous) or Methanesulfonic acid

1 M Sodium hydroxide (NaOH) solution

1 M Hydrochloric acid (HCl) solution

Deionized water

Round-bottom flask

Heating mantle with stirrer

Filtration apparatus

Procedure:

In a dry round-bottom flask, combine tetrachlorophthalic anhydride (1.0 equivalent) and

resorcinol (2.1 equivalents).

Add a catalytic amount of anhydrous zinc chloride (approximately 0.5 equivalents) or use

methanesulfonic acid as both catalyst and solvent.[10]

Heat the mixture with stirring. The reaction mixture will become a thick, dark paste.

Maintain the temperature and continue stirring for 2-4 hours. Monitor the reaction progress

by thin-layer chromatography.
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Allow the reaction mixture to cool to room temperature.

Carefully dissolve the crude product in 1 M NaOH solution. The solution will turn a deep

reddish-brown and exhibit fluorescence.

Filter the solution to remove any insoluble impurities.

Slowly add 1 M HCl to the filtrate with stirring to precipitate the tetrachlorofluorescein.

Continue adding HCl until the solution is acidic (pH ~2-3).

Collect the precipitate by vacuum filtration and wash thoroughly with deionized water to

remove residual salts.

Dry the purified tetrachlorofluorescein product.

Synthesis Workflow

Combine Reactants
(Tetrachlorophthalic anhydride, Resorcinol, Catalyst)

Heat and Stir
(2-4 hours) Cool to Room Temperature Dissolve in NaOH Filter Impurities Precipitate with HCl Collect Product by Filtration Dry Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Tetrachlorofluorescein.

Application as a Fluorescent pH Indicator
Tetrachlorofluorescein's fluorescence is pH-dependent, making it a useful indicator in

chemical analyses.[3] Under acidic conditions, it appears yellow, while under alkaline

conditions, it turns green with strong fluorescence.[2]

Applications in Research and Drug Development
Tetrachlorofluorescein and its derivatives are valuable tools in various scientific fields.

Fluorescent Tracers: Its high stability and strong fluorescence make it an excellent tracer in

biological research, such as in fluorescence microscopy and flow cytometry, for visualizing
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cellular processes.[3]

Histology and Pathology: It can be used as a staining agent for tissue samples, aiding in the

identification of specific cell types or pathological changes.[3]

Photodynamic Therapy: There is potential for its use in photodynamic cancer therapy, where

it can be activated by light to selectively destroy malignant cells.[3]

Environmental Monitoring: It is employed to track the dispersion of pollutants in aquatic

systems.[3]

Molecular Probes: Derivatives of tetrachlorofluorescein, such as TET, are widely used for

labeling PCR probes in molecular biology applications.[7]

The inclusion of chlorine atoms in molecules can be a significant strategy in drug discovery,

with over 250 FDA-approved drugs containing chlorine.[11] While tetrachlorofluorescein itself

is primarily a research tool, its chlorinated structure is of interest in the broader context of

developing new therapeutic agents.[11]

Applications of Tetrachlorofluorescein

Tetrachlorofluorescein

Fluorescent Tracer Histology/Pathology Photodynamic Therapy Environmental Monitoring Molecular Probes (e.g., PCR)

Click to download full resolution via product page

Caption: Key application areas of Tetrachlorofluorescein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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